Cas no 1781579-84-7 (3-Bromo-5-fluoro-2-isopropoxybenzaldehyde)

3-Bromo-5-fluoro-2-isopropoxybenzaldehyde is a halogenated aromatic aldehyde with a molecular formula of C₁₀H₁₀BrFO₂. This compound features a bromo and fluoro substitution pattern on the benzene ring, along with an isopropoxy group at the ortho position relative to the formyl functionality. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (isopropoxy) groups offers versatile reactivity for further functionalization. High purity and well-defined stereochemistry ensure consistent performance in coupling reactions, nucleophilic substitutions, and other transformations. Suitable for research and industrial applications requiring precise aromatic building blocks.

3-Bromo-5-fluoro-2-isopropoxybenzaldehyde structure

1781579-84-7 structure

Product Name:3-Bromo-5-fluoro-2-isopropoxybenzaldehyde

CAS No:1781579-84-7

MF:C₁₀H₁₀BrFO₂

MW:261.087605953217

MDL:MFCD28396359

CID:4613665

PubChem ID:83901986

Update Time:2025-06-08

3-Bromo-5-fluoro-2-isopropoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-fluoro-2-isopropoxybenzaldehyde
- 1781579-84-7
- MDL： MFCD28396359
- Inchi： 1S/C10H10BrFO2/c1-6(2)14-10-7(5-13)3-8(12)4-9(10)11/h3-6H,1-2H3
- InChI Key： NMIPGFRJIABTEO-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C=O)=C1OC(C)C)F

Computed Properties

Exact Mass: 259.98482g/mol
Monoisotopic Mass: 259.98482g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26.3Å²

3-Bromo-5-fluoro-2-isopropoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Oakwood	098514-5g	3-Bromo-5-fluoro-2-isopropoxybenzaldehyde	1781579-84-7		5g	$1910.00	2023-09-17
abcr	AB602713-250mg	3-Bromo-5-fluoro-2-isopropoxybenzaldehyde; .	1781579-84-7		250mg	€408.50	2024-07-19
abcr	AB602713-500mg	3-Bromo-5-fluoro-2-isopropoxybenzaldehyde; .	1781579-84-7		500mg	€561.90	2024-07-19
abcr	AB602713-1g	3-Bromo-5-fluoro-2-isopropoxybenzaldehyde; .	1781579-84-7		1g	€764.80	2024-07-19
Crysdot LLC	CD12131593-5g	3-Bromo-5-fluoro-2-isopropoxybenzaldehyde	1781579-84-7	97%	5g	$1801	2024-07-24